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Compound of Interest

Compound Name: Cobalt(II) nitrate hexahydrate

Cat. No.: B7880970 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

hazardous materials is paramount. This document provides critical safety and logistical

information for the use of Cobalt(II) nitrate hexahydrate, a compound with significant health

and environmental risks. Adherence to these guidelines is essential to ensure personal safety

and regulatory compliance.

Cobalt(II) nitrate hexahydrate is a red-brown crystalline solid that is hygroscopic, meaning it

readily absorbs moisture from the air.[1] It is classified as a hazardous substance with multiple

risk factors.

Health and Safety Hazards
Cobalt(II) nitrate hexahydrate poses several health risks. It is harmful if swallowed or inhaled

and can cause serious eye damage.[1] Furthermore, it may lead to allergic skin reactions and

can cause allergy or asthma-like symptoms or breathing difficulties if inhaled.[2][3] Long-term

or repeated exposure may have severe consequences, as the compound is suspected of

causing genetic defects, may cause cancer, and may damage fertility or the unborn child.[1][2]

Inhalation of cobalt dust can lead to respiratory problems, and prolonged exposure may result

in lung damage.[3][4] Skin contact can cause dermatitis and allergic reactions.[3]

Hazard Classification Data:
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Hazard Class Category Hazard Statement

Oxidizing solids 2
H272: May intensify fire;

oxidizer[1][2][5]

Acute toxicity, Oral 4
H302: Harmful if swallowed[1]

[2][5]

Acute toxicity, Inhalation 4 H332: Harmful if inhaled[1]

Serious eye damage/eye

irritation
1

H318: Causes serious eye

damage[1][5]

Respiratory sensitization 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled[1][2][5]

Skin sensitization 1
H317: May cause an allergic

skin reaction[1][2]

Germ cell mutagenicity 2
H341: Suspected of causing

genetic defects[1][2]

Carcinogenicity 1B H350: May cause cancer[1][2]

Reproductive toxicity 1B
H360: May damage fertility or

the unborn child[1][2]

Acute aquatic toxicity 1
H400: Very toxic to aquatic

life[2]

Chronic aquatic toxicity 1
H410: Very toxic to aquatic life

with long lasting effects[1][2]

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling Cobalt(II) nitrate hexahydrate, the use of

appropriate Personal Protective Equipment (PPE) is mandatory.

Recommended PPE for Handling Cobalt(II) Nitrate Hexahydrate:
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Body Part Protective Equipment Standard/Specification

Eyes/Face Safety goggles or a face shield
NIOSH (US) or EN 166 (EU)

approved[2][6]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber), lab coat,

long-sleeved clothing, or

coveralls

Follow manufacturer's

recommendations[3][7][8]

Respiratory

N95 respirator for dusts;

Powered Air-Purifying

Respirator (PAPR) for more

hazardous situations or

inadequate ventilation

NIOSH/MSHA or European

Standard EN 149 approved[1]

[3]

Experimental Protocol: Safe Handling of Cobalt(II)
Nitrate Hexahydrate
The following protocol outlines the step-by-step procedure for the safe handling of Cobalt(II)
nitrate hexahydrate in a laboratory setting.

1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[6]

All work with Cobalt(II) nitrate hexahydrate should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[1][3]

Before starting any work, ensure the work area is clean and free of combustible materials.[1]

[6]

2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as specified in the table above before handling the chemical.

Gloves must be inspected for any signs of damage before use.[2]
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3. Handling and Dispensing:

Avoid the formation of dust and aerosols during handling.[2]

Carefully weigh and dispense the required amount of the chemical within the fume hood.

Keep the container tightly closed when not in use.[2]

Do not eat, drink, or smoke in the work area.[2]

4. Spill Management:

In the event of a spill, immediately evacuate the area if necessary.

For small spills, use absorbent materials like sand or vermiculite to contain the spill. Do not

use water to clean up spills as it can dissolve and spread the cobalt.[3]

Carefully sweep up the contained material and place it in a suitable, labeled container for

hazardous waste disposal.[1]

Ensure proper ventilation of the affected area.[9]

5. First Aid Measures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes,

including under the eyelids. Seek immediate medical attention.[1]

In case of skin contact: Wash off immediately with plenty of soap and water. Remove

contaminated clothing. If skin irritation or a rash occurs, seek medical attention.[2]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[6]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

6. Waste Disposal:
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All waste containing Cobalt(II) nitrate hexahydrate, including contaminated PPE and spill

cleanup materials, must be disposed of as hazardous waste.[5][9]

Contact a licensed professional waste disposal service for proper disposal.[2] Do not empty

into drains or release into the environment.[2][5]

7. Post-Handling Procedures:

Wash hands thoroughly with soap and water after handling the chemical and before leaving

the laboratory.[2]

Properly remove and dispose of contaminated gloves.[2]

Clean the work area to remove any residual contamination.[3]

Workflow for Safe Handling
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Preparation & Engineering Controls
- Verify fume hood function

- Clear work area of combustibles
- Locate safety shower & eyewash

Don Appropriate PPE
- Safety goggles/face shield
- Chemical-resistant gloves

- Lab coat/coveralls
- Respirator (if needed)

Chemical Handling
- Work within fume hood
- Avoid dust generation
- Keep container closed

Spill & Emergency Response

Waste Disposal
- Collect all contaminated materials

- Label as hazardous waste
- Contact professional disposal service

First Aid

Post-Handling Procedures
- Decontaminate work area

- Remove and dispose of PPE
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cobalt(II) nitrate hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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